Cas no 25854-16-4 (1,2-Bis(isocyanatomethyl)benzene)

• Product Name: 1,2-Bis(isocyanatomethyl)benzene
• CAS No: 25854-16-4
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 52802
• PubChem ID: 3035160
• Update Time: 2025-04-18

1,2-Bis(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(isocyanatomethyl)benzene
• o-Xylylene diisocyanate
• XYLYLENE DIISOCYANATE(XDI)
• Benzene,bis(isocyanatomethyl)
• Bis(isocyanatomethyl)benzene
• EINECS 247-299-6
• Xylylene diisocyanate
• Benzene,bis(isocyanatomethyl)-
• FKTHNVSLHLHISI-UHFFFAOYSA-N
• 116846-29-8
• DTXSID20922174
• 25854-16-4
• SCHEMBL127043
• NS00048409
• Benzene, bis(isocyanatomethyl)-

• Inchi： 1S/C10H8N2O2/c13-7-11-5-9-3-1-2-4-10(9)6-12-8-14/h1-4H,5-6H2
• InChI Key： FKTHNVSLHLHISI-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CC=CC=1CN=C=O

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.86000
• LogP: 1.35820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives